Cas no 71083-49-3 (3-cyano-7-methoxyquinoline)

• Product Name: 3-cyano-7-methoxyquinoline
• CAS No: 71083-49-3
• MF: C₁₁H₈N₂O
• MW: 184.19402217865
• CID: 2142330
• PubChem ID: 15402200
• Update Time: 2025-04-21

3-cyano-7-methoxyquinoline Chemical and Physical Properties

Names and Identifiers

• 3-cyano-7-methoxyquinoline
• CHEMBL4585360
• BDBM50526524
• 71083-49-3
• BEVFOGIUYIGEEB-UHFFFAOYSA-N
• 7-methoxy-3-cyanoquinoline
• SCHEMBL2201992
• DB-315318

• Inchi： 1S/C11H8N2O/c1-14-10-3-2-9-4-8(6-12)7-13-11(9)5-10/h2-5,7H,1H3
• InChI Key： BEVFOGIUYIGEEB-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=CC(C#N)=CN=C2C=1

Computed Properties

• Exact Mass: 184.063662883Da
• Monoisotopic Mass: 184.063662883Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 45.9Ų